Cas no 1803693-65-3 (4-(Bromomethyl)-3-(difluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1803693-65-3
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4811845
• Update Time: 2025-05-25

4-(Bromomethyl)-3-(difluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c9-1-4-5(7(10)14)2-13-3-6(4)8(11)12/h2-3,8H,1H2
• InChI Key： CETKRXHAFRMAEG-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)Cl)=CN=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)pyridine-5-carbonyl chloride

Comprehensive Overview of 4-(Bromomethyl)-3-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1803693-65-3)

The compound 4-(Bromomethyl)-3-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1803693-65-3) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a difluoromethyl moiety, and a reactive carbonyl chloride functionality, makes it a versatile building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like 4-(Bromomethyl)-3-(difluoromethyl)pyridine-5-carbonyl chloride has surged, driven by their enhanced metabolic stability and bioavailability in drug design. This trend aligns with the growing interest in precision medicine and sustainable agriculture, where such intermediates are pivotal. The compound’s CAS No. 1803693-65-3 is often queried in scientific databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 4-(Bromomethyl)-3-(difluoromethyl)pyridine-5-carbonyl chloride involves multi-step organic reactions, including halogenation and fluorination processes. Its pyridine core is particularly valuable in medicinal chemistry, as it mimics natural heterocycles found in bioactive molecules. Users searching for pyridine derivatives or carbonyl chloride applications will find this compound relevant due to its adaptability in cross-coupling reactions and nucleophilic substitutions.

From an industrial perspective, 4-(Bromomethyl)-3-(difluoromethyl)pyridine-5-carbonyl chloride is often discussed in the context of green chemistry and process optimization. Companies are increasingly focusing on reducing waste and improving atom economy in synthetic routes, making this compound a case study for efficient scale-up strategies. Additionally, its role in API (Active Pharmaceutical Ingredient) synthesis is frequently highlighted in patent literature, underscoring its commercial relevance.

Safety and handling of 4-(Bromomethyl)-3-(difluoromethyl)pyridine-5-carbonyl chloride are critical topics for laboratory personnel. While not classified as hazardous under standard regulations, proper storage conditions (e.g., anhydrous environments) and personal protective equipment (PPE) are recommended due to its reactive carbonyl chloride group. These precautions align with broader industry standards for chemical safety and risk management.

In summary, 4-(Bromomethyl)-3-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1803693-65-3) is a cornerstone in modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its integration into drug discovery pipelines and agrochemical innovations ensures its continued prominence in scientific discourse. For those exploring heterocyclic chemistry or fluorine-based motifs, this compound offers a compelling avenue for further investigation.